N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide
Description
N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide, also known as AZD6482, is a novel compound that has been developed for potential use in scientific research. This compound has been shown to have promising properties that make it a valuable tool for investigating various biological processes.
Scientific Research Applications
Pharmacological Properties and Clinical Use
Metoclopramide Pharmacological Overview
Metoclopramide, a compound with a somewhat related structure, is primarily used in treating gastrointestinal disorders. It affects the motility of the gastrointestinal tract, assists in radiological identification of lesions, facilitates duodenal intubation and biopsy, and aids in emergency endoscopy. Its pharmacodynamic studies reveal rapid effects on gastrointestinal tract motility, including improved tone and peristalsis, which might be of interest in the research of N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide if related mechanisms are involved (Pinder et al., 2012).
Therapeutic Potential in Hyperthyroidism
Non-Thionamide Antithyroid Drug Options In the context of hyperthyroidism treatment, the exploration of non-thionamide alternatives, including iodine compounds, glucocorticoids, and lithium, provides a broad perspective on managing this condition. This might relate to the exploration of N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide in similar contexts, focusing on its potential impact on thyroid hormone synthesis and metabolism (Ruslan & Okosieme, 2023).
Research on Phenothiazines
Biological Activities of Synthesized Phenothiazines Phenothiazine derivatives have shown a range of biological activities, including antibacterial, anticancer, and anti-inflammatory effects. Given the structural versatility and the ability of such compounds to interact with biological systems, research into similar compounds like N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide could uncover new therapeutic potentials (Pluta, Morak-Młodawska, & Jeleń, 2011).
Environmental Impact of Pharmaceutical Compounds
Sulfamethoxazole Environmental Concerns
Research on sulfamethoxazole, a persistent organic pollutant from the pharmaceutical industry, highlights the importance of understanding the environmental fate and removal technologies for such compounds. This area of study is crucial for compounds like N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide, emphasizing the need for sustainable development and minimizing environmental impact (Prasannamedha & Kumar, 2020).
properties
IUPAC Name |
N-(2-methoxyethyl)-3-(1,3-thiazol-2-yloxy)azetidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3S/c1-15-4-2-11-9(14)13-6-8(7-13)16-10-12-3-5-17-10/h3,5,8H,2,4,6-7H2,1H3,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQBISMMMDOKMHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)N1CC(C1)OC2=NC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)-3-(thiazol-2-yloxy)azetidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,7-dimethyl-9-(3-methylphenyl)-3-prop-2-enyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2696339.png)
![Tert-butyl 4-[2-[4-(2-methylpropyl)phenyl]propanoyl]piperazine-1-carboxylate](/img/structure/B2696349.png)
![2-{1-(2-fluorophenyl)-4-[(4-phenyl-3,6-dihydropyridin-1(2H)-yl)carbonyl]-1H-1,2,3-triazol-5-yl}pyridine](/img/structure/B2696351.png)
![N-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B2696357.png)
![1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxyphenyl)-3-methyl-6-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B2696358.png)
